Cas no 951890-97-4 (2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene)

• Product Name: 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene
• CAS No: 951890-97-4
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD09801170
• CID: 4722529
• Update Time: 2025-05-23

2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(2,3-DIMETHOXYPHENYL)-1-BUTENE
• 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene

• MDL： MFCD09801170
• Inchi： 1S/C12H15ClO2/c1-9(13)7-8-10-5-4-6-11(14-2)12(10)15-3/h4-6H,1,7-8H2,2-3H3
• InChI Key： LRVVNDZDQLAADR-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene

2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene

Introduction to 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene (CAS No 951890-97-4)

2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene, also known by its CAS registry number 951890-97-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorine atom, a butene chain, and a dimethoxy-substituted phenyl group. The combination of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Chemical Structure and Properties

The molecular structure of 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene consists of a butene backbone with a double bond between carbons 1 and 2. At the second carbon position, there is a chlorine substituent, while the fourth carbon is attached to a phenyl ring that is further substituted with two methoxy groups at the 2 and 3 positions. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and potential applications.

The compound exhibits a melting point of approximately −68°C and a boiling point around 65°C at standard pressure, making it suitable for various synthetic procedures that require controlled thermal conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate facilitates its use in solution-based reactions.

Synthesis and Manufacturing

The synthesis of 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene typically involves multi-step organic reactions. One common approach starts with the preparation of the dimethoxy-substituted phenyl group through nucleophilic aromatic substitution or Friedel-Crafts alkylation methods. This intermediate is then coupled with an appropriate chlorinated butene derivative using techniques such as Grignard reactions or Heck coupling under palladium catalysis.

Recent advancements in catalytic processes have enabled more efficient syntheses with higher yields and better stereocontrol. For instance, researchers have employed transition metal catalysts like palladium(II) complexes to facilitate cross-coupling reactions, significantly reducing reaction times and improving product purity.

Applications in Pharmaceutical Chemistry

One of the most promising applications of 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene lies in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

For example, recent studies have highlighted its role in the development of novel kinase inhibitors. The presence of the dimethoxyphenyl group provides an ideal platform for hydrogen bonding interactions with protein targets, while the butene chain allows for structural flexibility necessary for optimal binding affinity.

Additionally, this compound has been utilized in the construction of heterocyclic frameworks essential for drug design. Its ability to undergo ring-forming reactions under mild conditions makes it an invaluable building block for medicinal chemists.

Role in Materials Science and Polymer Chemistry

Beyond pharmaceuticals, 2-Chloro-4-(2,3-dimethoxyphenyl)-1-butene finds application in materials science, particularly in polymer chemistry. The compound can be polymerized under controlled conditions to form advanced materials with tailored mechanical and thermal properties.

Pioneering research has demonstrated its potential as a monomer for synthesizing high-performance polymers used in electronics and optoelectronics. The incorporation of this compound into polymer backbones enhances their electrical conductivity and thermal stability, making them suitable for applications such as flexible displays and organic photovoltaics.

Moreover, its reactivity towards free radical initiators enables its use in radical polymerization processes, leading to polymers with unique architectures that can be tuned for specific industrial needs.

Environmental Considerations and Safety Profile